Cas no 131084-59-8 (6-methyl-3-nitro-2-Pyridineacetonitrile)

6-methyl-3-nitro-2-Pyridineacetonitrile structure
131084-59-8 structure
Product Name:6-methyl-3-nitro-2-Pyridineacetonitrile
CAS No:131084-59-8
MF:C8H7N3O2
MW:177.160081148148
CID:2136118
PubChem ID:14822074
Update Time:2025-04-21

6-methyl-3-nitro-2-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-nitro-2-Pyridineacetonitrile
    • 2-(6-methyl-3-nitropyridin-2-yl)acetonitrile
    • 131084-59-8
    • (6-methyl-3-nitro-2-pyridyl)acetonitrile
    • (6-Methyl-3-nitropyridin-2-yl)acetonitrile
    • AKOS015917079
    • (6-methyl-3-nitro-2-pyridyl)-acetonitrile
    • SCHEMBL9379235
    • DB-062800
    • 2-(6-methyl-3-nitro-2-pyridinyl)acetonitrile
    • DTXSID90564424
    • YAUFQXZEUFCKAT-UHFFFAOYSA-N
    • Inchi: 1S/C8H7N3O2/c1-6-2-3-8(11(12)13)7(10-6)4-5-9/h2-3H,4H2,1H3
    • InChI Key: YAUFQXZEUFCKAT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=C(C)N=C1CC#N)=O

Computed Properties

  • Exact Mass: 177.053826475Da
  • Monoisotopic Mass: 177.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 82.5Ų
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